Cas no 1187171-23-8 (2-(3-Methylbenzoyl)-6-methoxypyridine)

• Product Name: 2-(3-Methylbenzoyl)-6-methoxypyridine
• CAS No: 1187171-23-8
• MF: C₁₄H₁₃NO₂
• MW: 227.258523702621
• CID: 4684936
• Update Time: 2025-05-23

2-(3-Methylbenzoyl)-6-methoxypyridine Chemical and Physical Properties

Names and Identifiers

• 2-(3-Methylbenzoyl)-6-methoxypyridine
• (6-Methoxypyridin-2-yl)(m-tolyl)methanone

• Inchi： 1S/C14H13NO2/c1-10-5-3-6-11(9-10)14(16)12-7-4-8-13(15-12)17-2/h3-9H,1-2H3
• InChI Key： WRQNRRUXIWLRCP-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC=C(N=1)OC)C1=CC=CC(C)=C1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 267
• Topological Polar Surface Area: 39.2

Additional information on 2-(3-Methylbenzoyl)-6-methoxypyridine

Comprehensive Overview of 2-(3-Methylbenzoyl)-6-methoxypyridine (CAS No. 1187171-23-8): Properties, Applications, and Industry Insights

2-(3-Methylbenzoyl)-6-methoxypyridine (CAS No. 1187171-23-8) is a specialized organic compound gaining attention in pharmaceutical and agrochemical research due to its unique structural features. This methoxypyridine derivative combines a 3-methylbenzoyl moiety with a 6-methoxypyridine ring, creating a versatile scaffold for drug discovery and material science applications. Its molecular formula C₁₄H₁₃NO₂ and weight 227.26 g/mol make it particularly interesting for researchers exploring small molecule therapeutics and functional materials.

Recent studies highlight the compound's potential as a kinase inhibitor intermediate, aligning with current trends in targeted cancer therapy development. The methylbenzoyl group enhances lipophilicity, potentially improving blood-brain barrier penetration—a hot topic in neurodegenerative disease research. Meanwhile, the methoxypyridine component contributes to hydrogen bonding capacity, a crucial factor in drug-receptor interactions frequently searched in computational chemistry forums.

Synthetic routes to 2-(3-Methylbenzoyl)-6-methoxypyridine typically involve Friedel-Crafts acylation or cross-coupling reactions, with researchers optimizing conditions for green chemistry applications—a trending search term among sustainable chemistry professionals. Analytical characterization commonly employs HPLC, NMR (particularly ¹H and ¹³C), and mass spectrometry, techniques frequently queried in analytical method development discussions.

The compound's stability profile makes it suitable for high-throughput screening libraries, addressing pharmaceutical industry demands for novel chemical entities. Its logP value (predicted around 2.8) and hydrogen bond acceptors/donors align well with Lipinski's rule of five parameters—a perennial topic in medicinal chemistry online courses and forums.

Emerging applications include potential use in OLED materials, where methoxypyridine derivatives demonstrate promising electron transport properties. This connects to growing interest in organic electronics, as evidenced by increasing searches for pyridine-based semiconductors. Material scientists are investigating its thermal stability and photophysical characteristics for optoelectronic device applications.

Quality control protocols for CAS 1187171-23-8 emphasize residual solvent analysis and polymorph screening, addressing regulatory concerns in API manufacturing. The compound's crystallinity and solubility profile are frequently studied parameters, reflecting industry focus on formulation science challenges.

Recent patent analyses reveal growing interest in 2-(3-Methylbenzoyl)-6-methoxypyridine as a building block for BTK inhibitors and JAK/STAT pathway modulators—topics dominating immunology drug discovery literature. Its structural flexibility allows structure-activity relationship (SAR) studies, a constant focus in pharmacophore modeling discussions.

Environmental fate studies indicate moderate biodegradability for this compound, aligning with green chemistry principles increasingly demanded by regulatory agencies. Researchers are investigating advanced oxidation processes for its degradation—a solution frequently searched for emerging contaminants management.

Supply chain considerations for 1187171-23-8 emphasize GMP-compliant synthesis and cold chain logistics, reflecting pharmaceutical industry standards. The compound's storage stability under various conditions (temperature, humidity) is a practical concern often addressed in chemical inventory management systems.

Future research directions may explore its metal-chelating properties for catalytic applications or bioconjugation techniques—areas experiencing growth in chemical biology publications. The compound's potential in proteolysis targeting chimeras (PROTACs) development also aligns with current drug discovery trends.